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Compound of Interest

2-(3-Chloropropyl)isoindoline-1,3-
Compound Name:
dione

cat. No.: B1295566

Technical Data Sheet: 2-(3-
Chloropropyl)isoindoline-1,3-dione

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental molecular and chemical properties of 2-(3-
Chloropropyl)isoindoline-1,3-dione, a compound relevant in various chemical synthesis and
research applications.

Molecular Properties

The key molecular identifiers for 2-(3-Chloropropyl)isoindoline-1,3-dione are summarized in
the table below. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Formula C11H10CINOZ[1][2]I3][4]
Molecular Weight 223.66 g/mol [1]

Exact Mass 223.0400063 g/mol [2]
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Logical Relationship of Molecular Formula and
Weight

The molecular formula dictates the molecular weight. The diagram below illustrates the
elemental composition that contributes to the overall molecular weight of the compound.

Elemental Contribution to Molecular Weight

Molecular Formula
C11H10CINO2

/ /E(emental C:ompositio\\ \

Carbon (C) Hydrogen (H) Chlorine (CI) Nitrogen (N) Oxygen (O)
11 atoms 10 atoms 1 atom 1 atom 2 atoms
~ 7

15.999 * 2

12.011 *11 ~1.008 *1035.453 *1 714.007 * 1

Molecular Weight
223.66 g/mol
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Caption: Elemental composition of 2-(3-Chloropropyl)isoindoline-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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